Cas no 877264-73-8 (tert-Butyl 5-acetyl-1H-indazole-1-carboxylate)

Tert-Butyl 5-acetyl-1H-indazole-1-carboxylate is a protected indazole derivative featuring a tert-butoxycarbonyl (Boc) group at the 1-position and an acetyl substituent at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, enabling further functionalization. The acetyl moiety offers reactivity for subsequent modifications, such as condensation or reduction reactions. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry, including the development of heterocyclic scaffolds. The compound is typically handled under inert conditions to preserve its integrity.
tert-Butyl 5-acetyl-1H-indazole-1-carboxylate structure
877264-73-8 structure
Product Name:tert-Butyl 5-acetyl-1H-indazole-1-carboxylate
CAS No:877264-73-8
MF:C14H16N2O3
MW:260.288443565369
MDL:MFCD13182995
CID:1040509
PubChem ID:68355261
Update Time:2025-10-20

tert-Butyl 5-acetyl-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 5-acetyl-1H-indazole-1-carboxylate
    • tert-butyl 5-acetylindazole-1-carboxylate
    • SCHEMBL12692642
    • CKB26473
    • A862440
    • 1H-Indazole-1-carboxylic acid, 5-acetyl-, 1,1-dimethylethyl ester
    • FT-0750187
    • tert-Butyl5-acetyl-1H-indazole-1-carboxylate
    • 1-(1-Boc-5-indazolyl)ethanone
    • SY326641
    • CS-0272097
    • F17909
    • 877264-73-8
    • MFCD13182995
    • DTXSID30738243
    • AKOS016006077
    • EN300-3273554
    • DA-40947
    • MDL: MFCD13182995
    • Inchi: 1S/C14H16N2O3/c1-9(17)10-5-6-12-11(7-10)8-15-16(12)13(18)19-14(2,3)4/h5-8H,1-4H3
    • InChI Key: WGOQOVURHJQHAF-UHFFFAOYSA-N
    • SMILES: O(C(N1C2C=CC(C(C)=O)=CC=2C=N1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 260.11609238g/mol
  • Monoisotopic Mass: 260.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 61.2Ų

tert-Butyl 5-acetyl-1H-indazole-1-carboxylate Pricemore >>

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